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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176 Get Quote

Technical Support Center: Ketac Cem
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

water contamination during the setting of Ketac Cem, a glass ionomer luting cement.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of suboptimal performance of Ketac Cem?

A1: A primary cause of reduced performance in Ketac Cem is premature exposure to moisture,

including water or saliva, during its initial setting phase.[1][2][3] This contamination can

compromise the cement's physical properties.

Q2: How does water contamination affect the setting reaction of Ketac Cem?

A2: Water is an essential component for the setting reaction of glass ionomer cements as it

facilitates the acid-base reaction.[4] However, an excess of water during the initial setting can

lead to increased solubility and a weaker cement matrix.[1] This is because the excess water

can wash out the polyacrylic acid and other ions that are crucial for the formation of a strong,

cross-linked structure.

Q3: What are the manufacturer's recommendations for mixing and handling Ketac Cem to

avoid contamination?
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A3: The manufacturer recommends a powder-to-liquid mixing ratio of 3.8:1 by weight, which

corresponds to one level spoonful of powder to two drops of liquid.[5] Mixing should be done on

a cool glass slab or mixing pad at a room temperature of 20-25°C (68-77°F).[5] It is critical to

prevent contamination with water and saliva during application.[5][6]

Q4: For how long should Ketac Cem be protected from moisture after mixing?

A4: To ensure optimal performance, glass ionomer cements like Ketac Cem should be

protected from water and saliva for at least the first 15 minutes after mixing.[2] Studies have

shown that reducing the exposure to water within the first hour after mixing significantly

improves the strength of the set cement.[3]

Q5: Can Ketac Cem be used in a moist environment?

A5: While the setting reaction requires water, the working area must be kept isolated from

blood and saliva contamination during cementation.[7] The preparation surface should be

gently dried to a matt shiny appearance, avoiding over-drying which can negatively impact

adhesion.[5]
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Problem Possible Cause Solution

Chalky or soft cement surface
Premature water

contamination.

Ensure a dry working field

during application and for the

initial 15 minutes of setting.[2]

Use rubber dam isolation

where possible.

Low compressive strength
Exposure to water within the

first hour of mixing.[3]

Protect the cement from

moisture for the recommended

time. A protective varnish or

coating can be applied.

High solubility of the cement Early contact with water.[1]

Delay water immersion for at

least 9 minutes after the start

of mixing to markedly decrease

substance loss.[1]

Poor adhesion to tooth

structure

- Saliva contamination of the

bonding surface. - Over-drying

of the dentin surface.

- Thoroughly clean and dry the

preparation surface before

cement application.[6] - Dry

the dentin to a "matt shiny"

appearance, do not desiccate.

[5]

Inconsistent setting time

- Variation in mixing

temperature. - Incorrect

powder-to-liquid ratio.

- Mix on a cooled glass slab to

extend working time.[5] -

Adhere strictly to the

manufacturer's recommended

powder-to-liquid ratio.[5]

Quantitative Data on the Effects of Water
Contamination
The following table summarizes the impact of water contamination on the properties of glass

ionomer cements, including Ketac Cem.
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Property Condition Result Reference

Solubility
Immersion in water 3

minutes after mixing

Greatest loss of

substance
[1]

Solubility
Immersion in water 9

minutes after mixing

Least loss of

substance
[1]

Solubility Reduction

(Ketac-Cem)

Immersion delayed

from 3 to 9 minutes

39% decrease in

solubility
[1]

Knoop Hardness
Storage in 100%

humidity for 1 week
48.3 +/- 3.8 KHN [2]

Knoop Hardness Immersion in water

Decreased to almost

half of the humidity-

stored value (26.2 +/-

2.7 KHN)

[2]

Hardness Ratio

(Water Contamination

at 5 min)

Compared to 30 min

in 100% humidity
0.52 +/- 0.12 [2]

Shear Bond Strength

(Ketac-Molar)

Uncontaminated

(Control)

No significant

difference compared

to contaminated

groups

[8]

Shear Bond Strength

(Ketac-Molar)
Saliva Contaminated

Increased probability

of failure at low

stresses

[8]

Experimental Protocols
Protocol 1: Evaluation of Water Contamination on Cement Solubility

Objective: To determine the effect of early water exposure on the solubility of Ketac Cem.

Materials: Ketac Cem powder and liquid, resin cement holders with circular cavities (5 mm

diameter, 2 mm depth), humidifier, distilled water, weighing bottles, oven.
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Methodology:

Mix Ketac Cem according to the manufacturer's instructions.[5]

One minute after the start of mixing, place the cement mixture into the resin holders.

Transfer the specimens to a humidifier at 37°C and 100% relative humidity.

After 2, 5, and 8 minutes of storage time, immerse the specimens in 50 mL of distilled

water in pre-weighed glass weighing bottles.[1]

Store the immersed specimens for 3 hours at 37°C.[1]

Remove the specimens and evaporate the water from the weighing bottles at 130°C for 2

hours.[1]

The difference between the final and initial weights of the bottle represents the amount of

dissolved cement.[1]

Protocol 2: Assessment of Water and Saliva Contamination on Cement Hardness

Objective: To measure the effect of water and saliva contamination on the surface hardness

of Ketac Cem.

Materials: Ketac Cem, molds for cement samples (1 mm thick, 5 mm diameter), oven,

distilled water, artificial saliva, natural saliva, Knoop hardness tester.

Methodology:

Prepare cement samples using the molds.

Subject the samples to various storage conditions at 37°C:

Control: 100% humidity for up to 1 week.

Water immersion.
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Contamination with water, artificial saliva, or natural saliva at various time points after

mixing.[2]

Measure the Knoop hardness values of the cement surfaces at specified time intervals.[2]

Calculate the hardness ratio of contaminated samples using the 30-minute mean Knoop

Hardness Number (KHN) of the samples aged in 100% humidity as the divisor.[2]
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Troubleshooting Workflow

Suboptimal Ketac Cem Performance
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Yes
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No

Verify Improvement in Cement Properties
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Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing suboptimal Ketac Cem performance.
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Ketac Cem Setting Reaction & Water Interference
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Caption: The setting reaction of Ketac Cem and the interference caused by water

contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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